Cas no 300674-55-9 (2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-55-9
• MF: C₂₀H₁₉ClO₅
• MW: 374.814865350723
• CID: 6466003
• Update Time: 2025-06-14

2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 5-((4-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(4-chlorophenyl)methoxy]-2-methyl-, 2-methoxyethyl ester

• Inchi： 1S/C20H19ClO5/c1-13-19(20(22)24-10-9-23-2)17-11-16(7-8-18(17)26-13)25-12-14-3-5-15(21)6-4-14/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： VTLYEQLMJNUNPH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=C(Cl)C=C3)C=C2C(C(OCCOC)=O)=C1C

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 471.0±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of 2-Methoxyethyl 5-(4-Chlorophenyl)Methoxy-2-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 300674-55-9)

The compound 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-55-9) is a specialized organic molecule with a unique structural framework. Its chemical formula integrates a benzofuran core, a 4-chlorophenyl moiety, and a methoxyethyl ester group, making it a subject of interest in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran derivatives, which are widely studied for their potential applications in medicinal chemistry and material science.

In recent years, the demand for benzofuran-based compounds has surged due to their versatile biological activities. Researchers have explored their roles as anti-inflammatory agents, antioxidants, and even enzyme inhibitors. The presence of the 4-chlorophenyl group in this compound enhances its lipophilicity, potentially improving its bioavailability and interaction with biological targets. This characteristic aligns with current trends in drug discovery, where optimizing pharmacokinetic properties is a key focus.

The synthesis of 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate involves multi-step organic reactions, including esterification and etherification processes. Its CAS No. 300674-55-9 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to confirm its purity and structural integrity.

From an industrial perspective, this compound has garnered attention for its potential applications in specialty chemicals and intermediates. Its structural features make it a candidate for further derivatization, enabling the development of novel compounds with tailored properties. The growing interest in sustainable chemistry has also prompted investigations into greener synthesis routes for such molecules, minimizing environmental impact.

In the context of user search trends, queries related to "benzofuran derivatives uses" and "CAS 300674-55-9 applications" reflect the compound's relevance in both academic and industrial settings. Additionally, questions about "how to synthesize 2-methoxyethyl benzofuran carboxylate" highlight the technical curiosity surrounding its preparation. Addressing these topics ensures this content meets the informational needs of a diverse audience, from chemists to R&D professionals.

Safety and handling of 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate adhere to standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory compliance, including REACH and GHS guidelines, ensures its safe use in research and development.

Future research directions for this compound may explore its structure-activity relationships (SAR) to uncover new therapeutic or functional applications. Collaborations between academia and industry could accelerate its adoption in high-value chemical products, aligning with global trends in innovation and sustainability.

In summary, 2-methoxyethyl 5-(4-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-55-9) represents a promising scaffold in organic and medicinal chemistry. Its unique structure, combined with evolving synthetic methodologies, positions it as a valuable entity for advancing scientific and industrial objectives.